Cas no 2229021-77-4 (2-(2,6-difluoro-4-methylphenyl)ethane-1-thiol)

2-(2,6-Difluoro-4-methylphenyl)ethane-1-thiol is a fluorinated aromatic thiol compound characterized by its unique structural features, including a difluoromethylphenyl core and a terminal thiol group. This compound is of interest in organic synthesis and materials science due to its potential as a building block for sulfur-containing derivatives. The presence of fluorine atoms enhances its stability and reactivity, making it suitable for applications in pharmaceuticals, agrochemicals, and specialty polymers. The thiol functionality allows for further functionalization via thiol-ene reactions or metal coordination, offering versatility in molecular design. Its well-defined structure and purity ensure consistent performance in research and industrial applications.

2-(2,6-difluoro-4-methylphenyl)ethane-1-thiol structure

2229021-77-4 structure

Product Name:2-(2,6-difluoro-4-methylphenyl)ethane-1-thiol

CAS No:2229021-77-4

MF:C₉H₁₀F₂S

MW:188.237508296967

CID:5875482

PubChem ID:165693089

Update Time:2025-06-07

2-(2,6-difluoro-4-methylphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

- 2-(2,6-difluoro-4-methylphenyl)ethane-1-thiol
- 2229021-77-4
- EN300-1758690
- Inchi： 1S/C9H10F2S/c1-6-4-8(10)7(2-3-12)9(11)5-6/h4-5,12H,2-3H2,1H3
- InChI Key： CCKMAWZMZHCKIZ-UHFFFAOYSA-N
- SMILES： SCCC1C(=CC(C)=CC=1F)F

Computed Properties

Exact Mass: 188.04712782g/mol
Monoisotopic Mass: 188.04712782g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 129
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 1Å²

2-(2,6-difluoro-4-methylphenyl)ethane-1-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1758690-0.05g	2-(2,6-difluoro-4-methylphenyl)ethane-1-thiol	2229021-77-4	0.05g	$1020.0	2023-09-20
Enamine	EN300-1758690-0.1g	2-(2,6-difluoro-4-methylphenyl)ethane-1-thiol	2229021-77-4	0.1g	$1068.0	2023-09-20
Enamine	EN300-1758690-0.25g	2-(2,6-difluoro-4-methylphenyl)ethane-1-thiol	2229021-77-4	0.25g	$1117.0	2023-09-20
Enamine	EN300-1758690-0.5g	2-(2,6-difluoro-4-methylphenyl)ethane-1-thiol	2229021-77-4	0.5g	$1165.0	2023-09-20
Enamine	EN300-1758690-1.0g	2-(2,6-difluoro-4-methylphenyl)ethane-1-thiol	2229021-77-4	1g	$1214.0	2023-06-03
Enamine	EN300-1758690-2.5g	2-(2,6-difluoro-4-methylphenyl)ethane-1-thiol	2229021-77-4	2.5g	$2379.0	2023-09-20
Enamine	EN300-1758690-5.0g	2-(2,6-difluoro-4-methylphenyl)ethane-1-thiol	2229021-77-4	5g	$3520.0	2023-06-03
Enamine	EN300-1758690-10.0g	2-(2,6-difluoro-4-methylphenyl)ethane-1-thiol	2229021-77-4	10g	$5221.0	2023-06-03
Enamine	EN300-1758690-1g	2-(2,6-difluoro-4-methylphenyl)ethane-1-thiol	2229021-77-4	1g	$1214.0	2023-09-20
Enamine	EN300-1758690-5g	2-(2,6-difluoro-4-methylphenyl)ethane-1-thiol	2229021-77-4	5g	$3520.0	2023-09-20